CID 57469320

• Molecular Formula: C2HSn
• Molecular Weight: 143.74 g/mol
• InChI: InChI=1S/C2H.Sn/c1-2;/h1H
• InChI Key: HAHPFEFPFLKJNZ-UHFFFAOYSA-N
• Canonical SMILES: C#C[Sn]

Description

The compound with the identifier “CID 57469320” is a chemical entity listed in the PubChem database. This compound is known for its unique chemical structure and properties, which make it valuable in various scientific and industrial applications.

Preparation Methods

The synthesis of CID 57469320 involves specific synthetic routes and reaction conditions. The preparation method typically includes the grafting of two 4-ethoxycarbonylphenyl groups, which requires only two reaction steps. This synthetic route is efficient and suitable for industrial production, with a total reaction yield of over 60% .

Chemical Reactions Analysis

CID 57469320 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include chromic acid, which is a strong oxidizing agent . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

CID 57469320 has a wide range of scientific research applications. It is used in chemistry for the synthesis of other compounds and in biology for studying molecular interactions. In medicine, it is investigated for its potential therapeutic effects. Additionally, it has industrial applications in the production of various materials and chemicals .

Mechanism of Action

The mechanism of action of CID 57469320 involves its interaction with specific molecular targets and pathways. For example, it may act as an inhibitor or activator of certain enzymes, thereby affecting biochemical processes within cells .

Comparison with Similar Compounds

CID 57469320 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures and properties. The comparison involves analyzing the differences in their chemical reactivity, biological activity, and industrial applications .

Conclusion

This compound is a versatile compound with significant applications in various scientific fields. Its unique properties and efficient synthesis make it a valuable chemical entity for research and industrial purposes.